Cas no 1160247-89-1 (tert-butyl 1,2,3,5-tetrahydrospiro[2-benzazepine-4,4'-piperidine]-1'-carboxylate)

• Product Name: tert-butyl 1,2,3,5-tetrahydrospiro[2-benzazepine-4,4'-piperidine]-1'-carboxylate
• CAS No: 1160247-89-1
• MF: C₁₉H₂₈N₂O₂
• MW: 316.437825202942
• MDL: MFCD12198646
• CID: 4574183
• PubChem ID: 72207449
• Update Time: 2025-05-26

tert-butyl 1,2,3,5-tetrahydrospiro[2-benzazepine-4,4'-piperidine]-1'-carboxylate Chemical and Physical Properties

Names and Identifiers

• tert-Butyl 1,2,3,5-tetrahydrospiro[2-benzazepine-4,4'-piperidine]-1'-carboxylate
• tert-Butyl 1,2,3,5-tetrahydrospiro[benzo[c]-azepine-4,4'-piperidine]-1'-carboxylate
• CS-0057744
• tert-butyl spiro[1,2,3,5-tetrahydro-2-benzazepine-4,4'-piperidine]-1'-carboxylate
• P11412
• PB24005
• 1'-Boc-1,2,3,5-tetrahydrospiro[2-benzazepine-4,4'-piperidine]
• tert-Butyl1,2,3,5-tetrahydrospiro[benzo[c]-azepine-4,4'-piperidine]-1'-carboxylate
• 1160247-89-1
• TERT-BUTYL 1,2,3,5-TETRAHYDROSPIRO[BENZO[C]AZEPINE-4,4'-PIPERIDINE]-1'-CARBOXYLATE
• tert-butyl 1,2,3,5-tetrahydrospiro[2-benzazepine-4,4'-piperidine]-1'-carboxylate

• MDL： MFCD12198646
• Inchi： 1S/C19H28N2O2/c1-18(2,3)23-17(22)21-10-8-19(9-11-21)12-15-6-4-5-7-16(15)13-20-14-19/h4-7,20H,8-14H2,1-3H3
• InChI Key： GHDLIGWCCRJZBO-UHFFFAOYSA-N
• SMILES： N1CC2=CC=CC=C2CC2(CCN(C(OC(C)(C)C)=O)CC2)C1

Computed Properties

• Exact Mass: 316.215078140g/mol
• Monoisotopic Mass: 316.215078140g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 23
• Rotatable Bond Count: 3
• Complexity: 422
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.8
• Topological Polar Surface Area: 41.6Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Benzazepines Benzazepines
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Benzazepines

Additional information on tert-butyl 1,2,3,5-tetrahydrospiro[2-benzazepine-4,4'-piperidine]-1'-carboxylate

Introduction to Tert-butyl 1,2,3,5-tetrahydrospiro[2-benzazepine-4,4'-piperidine]-1'-carboxylate (CAS No. 1160247-89-1)

Tert-butyl 1,2,3,5-tetrahydrospiro[2-benzazepine-4,4'-piperidine]-1'-carboxylate, identified by its Chemical Abstracts Service (CAS) number 1160247-89-1, is a structurally complex organic compound that has garnered significant attention in the field of medicinal chemistry and pharmacology. This spirocyclic derivative combines the benzazepine and piperidine moieties in a unique spiro arrangement, which contributes to its distinct pharmacological properties. The presence of the tert-butyl group further modulates its physicochemical characteristics, enhancing solubility and metabolic stability, making it a promising candidate for further investigation in drug development.

The compound belongs to a class of spirocyclic compounds that have been extensively studied for their potential biological activities. Spirocycles are known for their rigid three-dimensional structures, which can improve binding affinity and selectivity at biological targets. In particular, the tetrahydropyrido[4,3-b][1,5]benzodiazepine scaffold is of great interest due to its resemblance to established pharmacophores in therapeutic agents. The benzazepine moiety is particularly relevant in medicinal chemistry, as it is found in several FDA-approved drugs with diverse therapeutic applications.

Recent advancements in computational chemistry and molecular modeling have facilitated a deeper understanding of the interactions between Tert-butyl 1,2,3,5-tetrahydrospiro[2-benzazepine-4,4'-piperidine]-1'-carboxylate and biological targets. Studies suggest that this compound may exhibit inhibitory activity against certain enzymes and receptors involved in neurological disorders. For instance, preliminary computational studies have indicated potential interactions with serotonin receptors (5-HT receptors), which are implicated in mood regulation and cognitive functions. The unique spirocyclic structure may allow for precise tuning of binding interactions, offering a scaffold for developing novel serotonergic agents.

The tert-butyl substituent plays a crucial role in modulating the pharmacokinetic properties of this compound. This bulky group can enhance metabolic stability by reducing susceptibility to enzymatic degradation. Additionally, the spirocyclic core provides rigidity to the molecule, which can improve oral bioavailability and target specificity. These features make Tert-butyl 1,2,3,5-tetrahydrospiro[2-benzazepine-4,4'-piperidine]-1'-carboxylate an attractive candidate for further development as an active pharmaceutical ingredient (API).

In vitro studies have begun to explore the potential therapeutic applications of this compound. Initial assays have shown modest activity against certain enzymatic targets relevant to neurodegenerative diseases. The benzazepine core is known to interact with various biological pathways, including those involving neurotransmitter release and receptor modulation. Further research is needed to fully elucidate the mechanism of action and optimize the pharmacological profile of this compound.

The synthesis of Tert-butyl 1,2,3,5-tetrahydrospiro[2-benzazepine-4,4'-piperidine]-1'-carboxylate presents unique challenges due to its complex spirocyclic structure. However, recent advances in synthetic methodologies have made it more feasible to access such intricate molecules. Techniques such as transition-metal-catalyzed coupling reactions and asymmetric synthesis have been employed to construct the spirocore efficiently. These advancements have enabled medicinal chemists to explore novel derivatives with enhanced biological activity.

The compound's structural features also make it a valuable tool for mechanistic studies in drug design. By varying substituents on the benzazepine and piperidine moieties, researchers can gain insights into structure-activity relationships (SAR) that govern biological activity. Such studies are crucial for optimizing drug candidates and improving their therapeutic efficacy.

Future directions for research on Tert-butyl 1,2,3,5-tetrahydrospiro[2-benzazepine-4,4'-piperidine]-1'-carboxylate include exploring its potential in treating neurological disorders such as depression and anxiety. Given its interaction with serotonin receptors and other relevant targets, this compound may serve as a lead compound for developing next-generation serotonergic drugs. Additionally, investigating its interactions with other biological systems could uncover novel therapeutic applications.

The development of new pharmaceuticals relies heavily on understanding the complex interplay between molecular structure and biological function. Tert-butyl 1,2,3,5-tetrahydrospiro[2-benzazepine-4,4'-piperidine]-1'-carboxylate exemplifies how structural complexity can be leveraged to design molecules with tailored pharmacological properties. As research continues to uncover new applications for this compound and related derivatives，its significance in medicinal chemistry is likely to grow.